(S)-tetrahydro-2H-pyran-3-amine

• IUPAC Name: (3S)-oxan-3-amine
• InChI: InChI=1S/C5H11NO/c6-5-2-1-3-7-4-5/h5H,1-4,6H2/t5-/m0/s1
• InChI Key: WUUOEJJGRCQGBQ-YFKPBYRVSA-N
• Canonical SMILES: C1CC(COC1)N
• Isomeric SMILES: C1C[C@@H](COC1)N
• Molecular Formula: C5H11NO
• DSSTOX Substance ID: DTXSID20428383
• Molecular Weight: 101.15 g/mol
• CAS RN: 1071829-81-6

Description

(S)-tetrahydro-2H-pyran-3-amine, often referred to as Pyranamine or Pyran-3-amine, is an organic compound with a molecular formula of C5H10NO. It is a cyclic amine that is found in a variety of natural products, including pyrrolizidine alkaloids, flavonoids, and terpenoids. Pyranamine has a wide range of potential applications, including as a synthetic precursor for the synthesis of pharmaceuticals, as an intermediate in the synthesis of fragrances, and as a catalyst in organic synthesis.

Scientific Research Applications

Synthesis of Sympathomimetic Amines

(S)-tetrahydro-2H-pyran-3-amine derivatives have been synthesized and studied for their potential as sympathomimetic amines. These compounds were created using a modified Strecker reaction and were analyzed for their affinity to dopamine receptors, indicating potential applications in neurological research (Georgiadis, Haroutounian, & Bailar, 1988).

Antimicrobial and Anticoccidial Activity

Compounds derived from (S)-tetrahydro-2H-pyran-3-amine showed significant antimicrobial and anticoccidial activities. This research suggests potential applications in developing new antimicrobial agents (Georgiadis, 1976).

Synthesis of Tetrahydroquinoline Derivatives

Research has demonstrated efficient synthesis of various tetrahydroquinoline derivatives using (S)-tetrahydro-2H-pyran-3-amine. These compounds have important implications in the development of pharmaceuticals and natural product synthesis (Zhang & Li, 2002).

Environmental-Friendly Synthesis Protocols

The compound has been used in environmentally friendly synthesis protocols. An example is the ultrasound-mediated condensation for the efficient synthesis of derivatives, offering a more sustainable approach to chemical synthesis (Wang, Zou, Zhao, & Shi, 2011).

Synthesis of Monoamine Reuptake Inhibitors

(S)-tetrahydro-2H-pyran-3-amine analogues have been explored for their potential as monoamine reuptake inhibitors, indicating possible applications in developing antidepressants (Santra et al., 2012).

Formation of Aminoreductones

Research has indicated that heating (S)-tetrahydro-2H-pyran-3-amine in the presence of primary amines leads to the formation of new aminoreductones, which have potential applications in the study of the Maillard reaction, a chemical reaction between amino acids and reducing sugars (Knerr, Pischetsrieder, & Severin, 1994).

Development of Heterocyclic α-Amino Acids

The compound has been used in the synthesis of novel heterospirocyclic 3-amino-2H-azirines, which serve as synthons for heterocyclic α-amino acids. This research is significant in the development of new peptides and amino acid derivatives (Strässler, Linden, & Heimgartner, 1997).

Microwave-Assisted Synthesis

(S)-tetrahydro-2H-pyran-3-amine has been used in a microwave-promoted, water-catalyzed synthesis of tetrahydrobenzo[b]pyrans, demonstrating a more efficient and greener approach to chemical synthesis (Hagiwara et al., 2006).